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Compound of Interest

Compound Name: (S)-(-)-1,2-Epithiododecane

CAS No.: 308103-61-9

Cat. No.: B1611943 Get Quote

PART 1: EXECUTIVE SUMMARY
(S)-(-)-1,2-Epithiododecane (C₁₂H₂₄S) is a chiral episulfide (thiirane) used primarily as a

mechanistic probe in lipid metabolism, a monomer for sulfur-rich functional polymers, and a

precursor for forming chiral Self-Assembled Monolayers (SAMs) on gold surfaces.

Unlike its oxygen analog (1,2-epoxydodecane), the episulfide ring possesses unique reactivity

driven by the high nucleophilicity of sulfur and significant ring strain (~83 kJ/mol). This makes it

prone to rapid, exothermic ring-opening polymerization (ROP) and oxidative degradation.

Consequently, handling requires strict exclusion of nucleophiles, moisture, and heat, alongside

rigorous "stench" containment protocols.

PART 2: PHYSICOCHEMICAL & HAZARD PROFILE
Physical Properties Table
Note: Data derived from close structural analogs (1,2-epoxydodecane) and general thiirane

class properties where specific chiral data is proprietary.
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Property Value / Description Experimental Note

CAS Number
Proprietary / Analog: 2855-19-

8 (Epoxide)

Verify specific chiral CAS with

vendor (e.g., TCI/Sigma).

Molecular Weight 200.38 g/mol Calculated for C₁₂H₂₄S.

Physical State
Clear, colorless to pale yellow

liquid

Viscosity is slightly higher than

corresponding epoxide.

Boiling Point >100°C @ 0.5 mmHg (Est.)
Do not distill at atm pressure.

Decomposes/polymerizes.

Density ~0.85 - 0.87 g/mL
Slightly denser than epoxide

analog (0.844 g/mL).

Chirality (S)-(-)- Enantiomer
Optical rotation is sensitive to

solvent and temperature.

Odor Extreme Stench

Detectable at ppb levels.

Characteristic "rotten

cabbage/garlic."

Solubility
Soluble in CH₂Cl₂, THF,

Toluene

Immiscible in water; reacts

slowly with protic solvents.

Hazard Identification (GHS Classifications)
Acute Toxicity: Oral/Dermal (Category 4).

Skin/Eye Corrosion: Irritant (Category 2). Warning: Thiiranes can cause severe dermatitis

and sensitization.

Specific Target Organ Toxicity: Respiratory Irritation (Category 3).

Environmental: Acute Aquatic Toxicity (Category 1) – Long-lasting effects.

Special Hazard:Stench.[1]

PART 3: MECHANISM OF REACTIVITY
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Understanding the failure modes of this compound is critical for storage and reaction design.

The thiirane ring is highly strained and the sulfur atom is a "soft" nucleophile, making the

compound susceptible to two primary degradation pathways:

Nucleophilic Ring Opening (Polymerization): Initiated by amines, thiols, or even trace

hydroxide. The resulting thiolate ion attacks another monomer, leading to rapid

oligomerization (poly-episulfides).

Oxidative Desulfurization: Exposure to air/oxidants converts the episulfide to an episulfoxide,

which is thermally unstable and extrudes SO, destroying the chiral center.

Visualization: Degradation & Polymerization Pathways
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Caption: Figure 1.[2][3][4][5][6] Dual degradation pathways: Nucleophilic attack leads to

polymerization (top), while oxidation leads to desulfurization (bottom).

PART 4: STRATEGIC HANDLING PROTOCOLS
The "Stench" Containment System
Because sulfur compounds have low odor thresholds (ppb range), standard fume hood airflow

is often insufficient to prevent lab contamination.

Primary Containment: Handle only in a functioning fume hood or glovebox.
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The Bleach Trap (Essential): Never vent vacuum pumps directly to the hood exhaust.

Setup: Reaction Vessel

Cold Trap (-78°C)

Bleach Bubbler

Vacuum Pump.

Chemistry: Sodium hypochlorite (bleach) oxidizes the volatile sulfide/thiirane to non-

volatile sulfoxides/sulfones and sulfates, neutralizing the odor.[1]

Reaction:

Transfer Techniques (Preserving Chirality & Purity)
Equilibrate: Allow the stored container (-20°C) to reach room temperature inside a desiccator

before opening to prevent water condensation (which initiates polymerization).

Syringe Transfer: Use oven-dried, nitrogen-flushed gas-tight syringes. Avoid pouring.

Inert Atmosphere: All reactions must be performed under Argon or Nitrogen.

Quenching: Residual material on needles/glassware must be immediately quenched in a

bath of 10% bleach (sodium hypochlorite) before removal from the hood.

PART 5: EXPERIMENTAL APPLICATION
Protocol: Chiral SAM Formation on Gold
(S)-1,2-epithiododecane can form SAMs via oxidative addition to Gold (Au), generating a chiral

surface interface.[2][3][6][7][8][9][10][11]

Reagents:

Substrate: Template-Stripped Gold (TSG) or Au(111) on Mica.

Solvent: Absolute Ethanol (degassed).
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Concentration: 1 mM.

Workflow:

Substrate Prep: Clean Au surface with UV/Ozone (10 min) followed by ethanol rinse.

Solution Prep: Dissolve (S)-1,2-epithiododecane in degassed ethanol to 1 mM concentration.

Note: Perform in glovebox if possible to avoid disulfide formation.

Incubation: Immerse Au substrate in solution for 24 hours at room temperature in darkness.

Rinsing: Rinse extensively with Ethanol

Toluene

Ethanol to remove physisorbed multilayers.

Drying: Dry under a stream of high-purity Nitrogen.

Visualization: SAM Formation Logic
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Caption: Figure 2. Kinetic stages of SAM formation. The ring-opening step on Gold is critical for

establishing the chiral footprint.

PART 6: EMERGENCY RESPONSE
Spill Management Decision Matrix
Spills of thiiranes are chemically hazardous and socially disruptive due to odor.
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Caption: Figure 3. Immediate decision logic for thiirane spills. Speed is vital to prevent building-

wide odor contamination.

First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes. Do not use alcohol

(increases skin permeability).

Eye Contact: Rinse for 15 minutes; seek ophthalmologist support immediately (corrosive

risk).

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).

PART 7: STORAGE & WASTE DISPOSAL
Storage: Store at -20°C under Argon atmosphere. Cap must be sealed with Parafilm or

electrical tape to prevent oxygen diffusion.

Shelf Life: Re-test optical rotation every 6 months. Cloudiness indicates polymerization.
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Waste Disposal:

Quench: Treat waste solution with excess 10% sodium hypochlorite (bleach) or hydrogen

peroxide for 24 hours in a fume hood.

Verify: Check pH (keep basic) and odor (should be absent).

Disposal: Label as "Quenched Sulfide Waste" and dispose according to local EHS

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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